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Compound of Interest

Compound Name: Mercaptosuccinic acid

Cat. No.: B166282

An In-depth Technical Guide to the Safety and Handling of Mercaptosuccinic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for mercaptosuccinic
acid (also known as thiomalic acid), tailored for laboratory and drug development
environments. The following sections detail the hazards, protective measures, emergency
procedures, and physical and toxicological properties of this compound.

Hazard Identification and Classification

Mercaptosuccinic acid is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

[5]

GHS Hazard Statements:

e H302: Harmful if swallowed[2][3][4][5]

o H315: Causes skin irritation[2][3][4][5]

e H319: Causes serious eye irritation[2][3][4][5]

e H335: May cause respiratory irritation[2][3][4][5]
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Signal Word: Warning[1][3][4][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of mercaptosuccinic acid is
presented in the table below.

Property Value Source
Synonyms Thiomalic acid [11131[7]
CAS Number 70-49-5 (2102103171
Molecular Formula C4H604S [3]
Molecular Weight 150.15 g/mol [8]
Appearance White crystalline powder [31[7]
Odor Sulfidic, rotten-egg like [31[7]
Solubility Water soluble [3]

Toxicological Data

The primary route of acute toxicity is ingestion. The following table summarizes the available
toxicological data.

Test Species Route Value Source

LD50 Rat Oral 800 mg/kg [9]

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated beyond standardized tests.[4] No component of this product
present at levels greater than or equal to 0.1% is identified as a probable, possible or
confirmed human carcinogen by IARC or OSHA.[4][9]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.
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Engineering Controls

o Work in a well-ventilated place.[8]
o Ensure adequate ventilation, especially in confined areas.[1]
» Provide appropriate exhaust ventilation at places where dust is formed.[9]

o Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a typical PPE selection workflow.
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Risk Assessment

Start: Handling Mercaptosuccinic Acid

l

Assess Task-Specific Risks
(e.g., weighing, dissolution)

:

Potential for Exposure?
(dust, splash)

Always lways If dust/aerosol is generated
PPE Selection
Eye/Face Protection: Skin Protection: Respiratory Protection:
Safety glasses with side-shields (EN166) Chemical-resistant gloves (EN 374) Required if dust is generated.
or chemical safety goggles. and lab coat. Use P95 (US) or P1 (EU) respirator.

Verificatipn & Use
Inspect PPE before use.

:

Properly don PPE.

l

Properly doff and dispose of
contaminated PPE.

l

Wash hands after handling.

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) selection workflow for handling
mercaptosuccinic acid.

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or
appropriate government standards like NIOSH (US).[9][10]

» Skin Protection: Handle with chemical-impermeable gloves that have been inspected prior to
use.[8][9] A lab coat or other protective clothing is also required.

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator. For
nuisance exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is
recommended. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU
EN 143) respirator cartridges.[4][9]

General Hygiene and Handling Practices

e Avoid contact with skin, eyes, and clothing.[1]
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2][9]
e Do not eat, drink, or smoke when using this product.[1][2][9]

e Wash hands and any exposed skin thoroughly after handling.[1][2][9]

Storage Conditions

» Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8][9]
o Store locked up.[2][9]
e Incompatible Materials: Strong oxidizing agents and strong bases.[1]

First Aid Measures

Immediate medical attention is recommended in case of exposure. The following decision tree
outlines the appropriate first aid response.
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= 14 X &

Skin Contact

J Inhalation Ingestion }\

> = v = —=
1. Wash off immediately with plenty of water for at least 15 minutes. 1. Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.
2. Remove contaminated clothing 2. Remove contact lenses, if present.
3. If irritation persists, call a physician. 3. Get medical attention.

Eye Contact ‘

1. Rinse mouth with water.
2. Do NOT induce vomiting
3. Get medical attention if symptoms oceur.

1. Move to fresh air.
2.1f not breathing, give artificial respiration.
3. Get medical attention.

Click to download full resolution via product page
Caption: Decision tree for first aid measures based on the route of exposure.

Inhalation: Move the person into fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][8][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing. If skin irritation persists, consult a
physician.[1][8][9]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[1][2][8][9]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterward. Never give anything by mouth to an unconscious person. Call a physician or
Poison Control Center immediately.[1][8][9]

Accidental Release Measures
In the event of a spill, follow these procedures:

e Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid dust formation and breathing dust or vapors. Evacuate personnel to safe areas.[1][8]
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[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8][9]

o Methods for Containment and Cleaning Up: Sweep up and shovel the material into suitable,
closed containers for disposal. Avoid creating dust.[1][9]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][8]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides (CO, CO2) and sulfur oxides.[1][2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][7][9]

Experimental Protocol: Standard Safe Handling in a
Laboratory Setting

The following workflow outlines a generalized protocol for safely handling mercaptosuccinic
acid in a research setting.
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Preparation

Review Safety Data Sheet (SDS)

;

Conduct Risk Assessment

.

Prepare Engineering Controls
(Fume Hood, Ventilation)

:

Select and Inspect PPE

Handling Pi)cedure

Don Appropriate PPE

;

Weigh/handle solid acid in a fume hood
to minimize dust exposure.

N

Keep container tightly closed when not in use. Use non-sparking tools.

%\Q:ndling & Cl‘eyu/

Decontaminate work surfaces.

l

Properly doff and dispose of
contaminated gloves and PPE.

:

Store acid in a designated, cool, dry,
well-ventilated, and locked area.

;

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A generalized experimental workflow for the safe handling of mercaptosuccinic acid.
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This protocol is a general guideline. Specific experimental procedures may require additional
safety precautions. Always refer to your institution's safety policies and the most current Safety
Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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